Cas no 896679-26-8 (N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzamide)

• Product Name: N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzamide
• CAS No: 896679-26-8
• MF: C₁₉H₁₅F₃N₂OS
• MW: 376.395413637161
• CID: 6283187
• PubChem ID: 7119185
• Update Time: 2025-06-11

N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzamide
• F0686-0292
• 896679-26-8
• N-[2-[2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl]ethyl]benzamide
• N-(2-(2-(4-(trifluoromethyl)phenyl)thiazol-4-yl)ethyl)benzamide
• N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)benzamide
• AKOS024596832

• Inchi： 1S/C19H15F3N2OS/c20-19(21,22)15-8-6-14(7-9-15)18-24-16(12-26-18)10-11-23-17(25)13-4-2-1-3-5-13/h1-9,12H,10-11H2,(H,23,25)
• InChI Key： MCSBJSZUGAFBAM-UHFFFAOYSA-N
• SMILES： S1C=C(CCNC(C2C=CC=CC=2)=O)N=C1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 376.08571877g/mol
• Monoisotopic Mass: 376.08571877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzamide

Comprehensive Overview of N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzamide (CAS No. 896679-26-8)

N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzamide (CAS No. 896679-26-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzamide derivatives, which are widely studied for their bioactive properties. The presence of a trifluoromethylphenyl group and a thiazole ring in its structure enhances its chemical reactivity and biological activity, making it a subject of interest for drug discovery and material science.

In recent years, the demand for fluorinated compounds like N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzamide has surged, driven by their applications in medicinal chemistry. Fluorine incorporation often improves metabolic stability, bioavailability, and binding affinity to target proteins. Researchers are particularly interested in this compound's potential as a kinase inhibitor or GPCR modulator, topics frequently searched in academic and industrial databases. Its CAS No. 896679-26-8 serves as a critical identifier for regulatory and safety documentation, ensuring precise communication across global research communities.

The synthesis of N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzamide involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to confirm its purity and structural integrity. These methods align with current trends in green chemistry, as scientists seek sustainable synthetic routes to minimize environmental impact. The compound's logP value and solubility profile are also key parameters evaluated during preclinical development, addressing common queries in drug formulation forums.

Beyond pharmaceuticals, CAS No. 896679-26-8 has potential applications in agrochemicals, where its thiazole moiety may contribute to pest resistance management. This aligns with growing public interest in sustainable agriculture and crop protection solutions. Additionally, its thermal stability and electronic properties make it a candidate for organic electronics, a field gaining traction due to the rise of flexible devices and renewable energy technologies.

Quality control and regulatory compliance are paramount for N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzamide. Analytical standards such as GC-MS and LC-MS are used to ensure batch-to-batch consistency, a topic frequently discussed in QA/QC forums. The compound's storage conditions and handling protocols are also critical, reflecting broader industry concerns about chemical safety and workplace regulations.

In summary, N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzamide (CAS No. 896679-26-8) represents a versatile compound with cross-disciplinary relevance. Its structural complexity and functional groups cater to evolving needs in drug development, material science, and agricultural innovation. As research progresses, this compound is poised to play a pivotal role in addressing contemporary challenges in health and technology.